Cas no 1994099-30-7 (1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1994099-30-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6427757
• PubChem ID: 165572568
• Update Time: 2025-06-11

1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde
• EN300-1619672
• 1994099-30-7

• Inchi： 1S/C11H20O2/c1-3-10(13)7-11(8-12)5-4-9(2)6-11/h8-10,13H,3-7H2,1-2H3
• InChI Key： HEYIKYYRMHZTAY-UHFFFAOYSA-N
• SMILES： OC(CC)CC1(C=O)CCC(C)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1994099-30-7): Properties, Applications, and Industry Insights

The chemical compound 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1994099-30-7) is a specialized aldehyde derivative with a unique molecular structure, combining a hydroxybutyl group and a methylcyclopentane backbone. This structure endows it with distinct physicochemical properties, making it valuable in synthetic chemistry, fragrance formulation, and pharmaceutical intermediates. Its carbaldehyde functional group allows for versatile reactivity, enabling applications in cross-coupling reactions and asymmetric synthesis.

In recent years, the demand for high-purity aldehydes like 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on bio-based intermediates, aligning with global trends toward eco-friendly synthesis. This compound’s potential in flavor and fragrance applications has also garnered attention, as consumers prioritize natural-inspired scents and low-environmental-impact ingredients.

The synthesis of 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde typically involves multi-step organic reactions, including oxidation and selective alkylation. Its stereochemistry and regioselectivity are critical for ensuring consistency in industrial batches. Analytical techniques such as GC-MS and NMR spectroscopy are employed to verify purity, addressing the stringent requirements of pharmaceutical-grade and cosmetic-grade applications.

From an industrial perspective, this compound is often discussed alongside custom synthesis and scalable production challenges. Companies specializing in fine chemicals are investing in continuous flow chemistry to optimize yields and reduce waste, a topic frequently searched in process chemistry forums. Additionally, its role in chiral auxiliaries and catalysis has made it a subject of interest in academic research and patent literature.

Safety and regulatory compliance are paramount when handling 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde. While it is not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. This aligns with broader industry queries about chemical shelf life and degradation prevention, which are common concerns in supply chain management.

Looking ahead, the compound’s adaptability in drug discovery and material science positions it as a promising candidate for future innovations. Its compatibility with click chemistry and bioconjugation techniques opens doors for targeted drug delivery systems, a hot topic in biopharmaceutical research. As industries continue to explore multifunctional building blocks, 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde is poised to play a pivotal role.

In summary, 1-(2-hydroxybutyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1994099-30-7) exemplifies the intersection of structural complexity and practical utility. Its relevance to sustainable chemistry, fragrance development, and advanced synthesis ensures its continued prominence in both commercial and scientific domains.